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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-2-pentanone, also known as methyl sec-butyl ketone, is an aliphatic ketone with the

chemical formula C6H12O.[1][2] It is a colorless liquid with a characteristic peppermint-like or

sweet, fruity odor.[1][2] This compound serves as a solvent in various industrial applications,

including paints, coatings, and adhesives, and is also utilized as a flavoring agent in the food

and beverage industry.[2][3] In the context of pharmaceutical development, understanding the

physical properties of such organic compounds is crucial for their use as solvents or as

intermediates in the synthesis of active pharmaceutical ingredients.[3][4] This guide provides

an in-depth overview of the key physical properties of 3-methyl-2-pentanone, complete with

experimental methodologies and a summary of quantitative data.

Core Physical Properties
A summary of the key physical properties of 3-methyl-2-pentanone is presented in the table

below. These values have been compiled from various scientific and chemical data sources.
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Physical
Property

Value Units Conditions Citations

Molecular Weight 100.16 g/mol [5][6][7][8]

Density 0.810 - 0.816 g/mL at 25 °C [5][6][9]

0.8130 g/mL at 20 °C [1]

Boiling Point 116 - 118 °C
at 758-760

mmHg
[1][6][9]

Melting Point -83 to -66 °C [1][10]

Flash Point 12 °C Closed Cup [1][11]

53.6 - 54.0 °F [5][11]

Refractive Index 1.398 - 1.404 at 20 °C, n20/D [5][6][12]

Vapor Pressure 11.6 - 18.18 mmHg at 25 °C [5][7][13]

Solubility in

Water
2.26 wt % at 20 °C [1]

20.47 g/L at 25 °C [2]

Solubility in

Organic Solvents
Soluble in alcohol [3][4][5][14]

Experimental Protocols
The determination of the physical properties of a liquid organic compound like 3-methyl-2-
pentanone involves a set of standardized experimental procedures. Below are detailed

methodologies for measuring some of the key properties.

Boiling Point Determination (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common laboratory method for determining the boiling

point of a small liquid sample is the capillary tube method.
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Apparatus:

Thiele tube or an aluminum heating block

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Liquid sample (3-Methyl-2-pentanone)

Procedure:

A small amount of 3-methyl-2-pentanone is placed in the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

The fusion tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the sample.

The entire assembly is heated slowly and uniformly in a Thiele tube or an aluminum block.

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted. This indicates that the vapor pressure of the liquid is equal

to the external pressure.

The heat source is then removed, and the liquid is allowed to cool.

The temperature at which the liquid is drawn back into the capillary tube is recorded. This is

the boiling point of the liquid.

Density Determination (Oscillating U-tube Method)
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Density is a fundamental physical property that can be determined using various methods. The

oscillating U-tube method is a precise and modern technique.

Apparatus:

Digital Density Meter with an oscillating U-tube

Syringe for sample injection

Thermostat for temperature control

Liquid sample (3-Methyl-2-pentanone)

Procedure:

The density meter is calibrated using a reference standard of known density (e.g., dry air and

pure water).

The temperature of the measuring cell (the U-tube) is set to the desired temperature (e.g.,

20°C or 25°C) and allowed to stabilize.

A small volume of 3-methyl-2-pentanone is injected into the U-tube using a syringe,

ensuring no air bubbles are present.

The instrument measures the change in the oscillation frequency of the U-tube caused by

the mass of the sample.

This frequency change is used in conjunction with calibration data to calculate and display

the density of the sample.

Flash Point Determination (Small Scale Closed-Cup
Method - ASTM D3278)
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The Small Scale Closed-Cup method is a standard procedure for this

determination.[1][5]

Apparatus:
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Small Scale Closed-Cup Flash Point Tester

Thermometer

Syringe for sample injection (typically 2 mL)

Ignition source (gas flame or electric igniter)

Liquid sample (3-Methyl-2-pentanone)

Procedure:

The apparatus is cleaned and dried before the test.

A 2 mL sample of 3-methyl-2-pentanone is introduced into the sample cup of the apparatus.

The lid is closed, and the temperature of the sample is gradually increased at a controlled

rate.

At specific temperature intervals, a test flame or spark is applied to the vapor space above

the liquid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite with a distinct flash inside the cup.[5]

Refractive Index Determination (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance.

Apparatus:

Abbe Refractometer

Light source (typically a sodium lamp, D-line at 589 nm)

Constant temperature water bath

Dropper or pipette
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Liquid sample (3-Methyl-2-pentanone)

Cleaning solvent (e.g., acetone or ethanol) and soft tissues

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

The prisms of the refractometer are cleaned with a suitable solvent and allowed to dry.

The desired temperature (e.g., 20°C) is set using the circulating water bath.

A few drops of 3-methyl-2-pentanone are placed on the surface of the lower prism.

The prisms are closed and locked.

The light source is switched on, and the eyepiece is adjusted to bring the dividing line

between the light and dark fields into sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs in the

eyepiece.

The refractive index is read directly from the instrument's scale.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the determination of the key

physical properties of a liquid chemical like 3-methyl-2-pentanone.
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Sample Preparation

Physical Property Analysis

Data Processing

Obtain pure 3-Methyl-2-pentanone sample

Verify Purity (e.g., GC-MS)

Boiling Point Determination
(Capillary Method)

Density Measurement
(Oscillating U-tube)

Flash Point Test
(ASTM D3278)

Refractive Index Measurement
(Abbe Refractometer)

Record all measurements
and experimental conditions

Compare with literature values

Generate final report

Click to download full resolution via product page

Caption: Generalized workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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